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Compound of Interest

Compound Name: Propanol-PEG3-CH2OH

Cat. No.: B3319480 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Propanol-PEG3-CH2OH is not readily

available. The following disposal procedures are based on the known hazards of its constituent

functional groups, primarily the propanol moiety, which dictates its classification as a flammable

and hazardous substance. Users must always consult their institution's Environmental Health

and Safety (EHS) department and local regulations for specific guidance.

Immediate Safety and Logistical Information
Propanol-PEG3-CH2OH should be handled as a hazardous chemical waste, primarily due to

its flammability and potential for irritation, characteristics inherited from its propanol component.

[1][2][3][4] Proper disposal is crucial to ensure personnel safety and environmental protection.

Operational Disposal Plan: A Step-by-Step Guide
Personal Protective Equipment (PPE): Before handling the waste, ensure appropriate PPE is

worn. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield to protect against splashes.[2]

A lab coat.[2]

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of vapors.[4]
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Waste Segregation and Collection:

Collect waste Propanol-PEG3-CH2OH in a designated, properly labeled, and sealed

waste container.

The container must be compatible with flammable organic solvents. Glass is a suitable

option.[5]

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Propanol-PEG3-CH2OH," and the associated hazards (e.g., "Flammable Liquid").[6]

Storage:

Store the sealed waste container in a designated, cool, and well-ventilated hazardous

waste accumulation area.

Keep the container away from sources of ignition such as heat, sparks, and open flames.

[4]

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for pickup and proper disposal.[4]

Provide them with an accurate description of the waste.

Important Considerations:

Do Not Pour Down the Drain: Due to its flammability and the potential impact of the PEG

component on wastewater treatment systems, Propanol-PEG3-CH2OH should not be

disposed of down the drain.[5][7]
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Small Quantities: Even small quantities should be collected as hazardous waste. While some

guidelines allow for the drain disposal of small amounts of uncontaminated propanol with

copious amounts of water, this is not recommended for this compound and requires explicit

approval from local authorities.[5]

Hazard Data Summary for n-Propanol (Primary
Hazard Driver)

Property Value Citations

Physical State Liquid [1]

Classification

Flammable Liquid, Category 2;

Serious Eye Damage,

Category 1

[1][2][4]

Flash Point ~15°C (59°F) (Closed Cup) [2]

Autoignition Temperature ~371°C (699.8°F) [2]

Explosive Limits Lower: 2.1%, Upper: 13.5% [2]

Hazards

Highly flammable liquid and

vapor, Causes serious eye

damage, May cause

drowsiness or dizziness.

[2][3][4]

Disposal Workflow
Caption: Workflow for the safe disposal of Propanol-PEG3-CH2OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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